2-Cyclopropyl-6-(3-fluorophenyl)pyrimidin-4-amine

• IUPAC Name: 2-cyclopropyl-6-(3-fluorophenyl)pyrimidin-4-amine
• InChI: InChI=1S/C13H12FN3/c14-10-3-1-2-9(6-10)11-7-12(15)17-13(16-11)8-4-5-8/h1-3,6-8H,4-5H2,(H2,15,16,17)
• InChI Key: VMQFKFARAHMZAG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=CC(=N2)N)C3=CC(=CC=C3)F
• Molecular Formula: C13H12FN3
• Molecular Weight: 229.25 g/mol

Description

Synthesis Analysis

While there isn’t specific information on the synthesis of “2-Cyclopropyl-6-(3-fluorophenyl)pyrimidin-4-amine”, there are studies on the synthesis of related pyrimidine derivatives. For instance, one study describes the acid-catalysed chemo-selective C-4 substitution of 7H-pyrrolo[2,3-d]pyrimidine (7-deazapurine) ring with various amines.

Scientific Research Applications

Quantum Chemical Characterization of Pyrimidine Derivatives

Quantum chemistry methods were applied to investigate hydrogen bonding (HB) sites in pyrimidine compounds derivatives, including a focus on the pyrimidine nucleus as a major hydrogen bonding site. This study underscores the relevance of pyrimidine derivatives in understanding molecular interactions, which can be crucial for designing new compounds with desired chemical properties (Traoré et al., 2017).

Synthesis and Application in Antitumor Drugs

Research on phenyl (6-(2-fluoro-4-nitrophenoxy)pyrimidin-4-yl)carbamate, a derivative with close structural analogs to 2-Cyclopropyl-6-(3-fluorophenyl)pyrimidin-4-amine, highlights its importance as an intermediate in antitumor drugs, specifically small molecular inhibitors of cancer. The synthesis from 6-chloropyrimidine-4-amine by acylation and nucleophilic substitution reveals the compound's potential in medicinal chemistry (Gan et al., 2021).

Crystal Structure Analysis of Pyrimidine Derivatives

The crystal structure of cyprodinil, a compound structurally related to 2-Cyclopropyl-6-(3-fluorophenyl)pyrimidin-4-amine, was analyzed, revealing significant dihedral angles between the pyrimidine ring and other structural elements. This analysis is vital for understanding the molecular geometry that may influence the biological activity of similar compounds (Jeon et al., 2015).

Biotransformation in β-Secretase Inhibitors

The biotransformation of β-secretase inhibitors, including analogs structurally similar to 2-Cyclopropyl-6-(3-fluorophenyl)pyrimidin-4-amine, was studied, highlighting an unusual metabolic pathway involving a ring-opening reaction followed by elimination and ring closure to form an imidazole ring. This research could provide insights into the metabolic fate of pyrimidine-containing compounds and their potential as therapeutic agents (Lindgren et al., 2013).

Synthesis of Radioligands for Pharmacological Studies

The synthesis of 3Hpropyl[2,5,6-trimethyl-7-(2,4,6-trimethylphenyl)pyrrolo[2,3-d]pyrimidin-4-yl]amine, a novel potent radiolabeled analog of CRHR1 selective antagonist, demonstrates the application of pyrimidine derivatives in the development of radiotracers for positron emission tomography and pharmacological research, enhancing the understanding of receptor dynamics in disease states (Hsin et al., 2000).

Future Directions

The future research directions could involve further exploration of the biological activities of “2-Cyclopropyl-6-(3-fluorophenyl)pyrimidin-4-amine” and related compounds, as well as the development of synthesis methods for this compound. Given the biological activities exhibited by related pyrimidine derivatives, this compound could potentially be studied for its pharmaceutical applications.